Cas no 384362-80-5 (2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid)

• Product Name: 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid
• CAS No: 384362-80-5
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 5554332
• PubChem ID: 2906441
• Update Time: 2025-09-28

2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid

• Inchi： 1S/C17H14O6/c1-9(16(18)19)22-11-4-6-13-12-5-3-10(21-2)7-14(12)17(20)23-15(13)8-11/h3-9H,1-2H3,(H,18,19)
• InChI Key： AKRPXZBUUJNOJV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1C=C2OC(=O)C3=CC(OC)=CC=C3C2=CC=1)C

Computed Properties

• Exact Mass: 314.07903816g/mol
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid

Introduction to 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid (CAS No. 384362-80-5) and Its Emerging Applications in Chemical Biology

2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid, identified by its CAS number 384362-80-5, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule belongs to the benzo[c]chromene class, a scaffold known for its broad biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a 8-methoxy substituent and an 6H-benzo[c]chromen-3-yl moiety enhances its potential as a bioactive entity, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The propanoic acid side chain in the molecule introduces a carboxylic acid functionality, which can participate in various biochemical interactions, such as hydrogen bonding and ionic interactions with target proteins. This feature is particularly valuable in designing molecules that require precise binding to biological receptors or enzymes. The combination of these structural elements suggests that 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid may exhibit multiple modes of action, potentially making it a versatile tool for investigating complex biological pathways.

In recent years, there has been a surge in research focused on natural product-inspired scaffolds due to their high structural diversity and biological relevance. Benzo[c]chromenes, in particular, have been extensively studied for their potential applications in pharmaceuticals. For instance, derivatives of benzo[c]chromene have shown promise in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, by modulating key signaling pathways involved in neuroinflammation and oxidative stress. The compound 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid aligns with this trend, as its structural features are reminiscent of bioactive natural products.

The 8-methoxy group is a common feature in many bioactive molecules and is known to enhance binding affinity by participating in hydrophobic interactions and π-stacking with aromatic residues in proteins. Additionally, the 6H-benzo[c]chromen-3-yl core provides a rigid planar structure that can effectively interact with target enzymes or receptors. These structural attributes make 2-((8-methoxy-6-oxo-6H-benzo[c]chromen-3-yl)oxy)propanoic acid a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules with high accuracy. These techniques have been instrumental in identifying potential drug candidates by evaluating their interactions with biological targets. In the case of 2-(8-methoxy–6–oxo–6H–benzo[c]chromen–3–yl)oxy–propanoic acid, computational studies have suggested that it may bind to enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacological potential of 2-(8-methoxy–6–oxo–6H–benzo[c]chromen–3–yl)oxy–propanoic acid has also been explored through preclinical studies. Initial experiments have demonstrated its ability to inhibit the activity of COX enzymes, thereby reducing inflammation. Furthermore, its antioxidant properties have been observed in vitro, suggesting that it may protect against oxidative damage by scavenging reactive oxygen species (ROS). These findings are particularly relevant given the role of inflammation and oxidative stress in various chronic diseases.

Another area of interest is the potential application of 2-(8-methoxy–6–oxo–6H–benzo[c]chromen–3–yl)oxy–propanoic acid in cancer research. Benzo[c]chromene derivatives have been reported to exhibit anticancer activity by inducing apoptosis or inhibiting cell proliferation. The specific structural features of this compound may enable it to interact with oncogenic signaling pathways, leading to tumor suppression. While these findings are still preliminary, they highlight the therapeutic potential of this molecule.

The synthesis of 2-(8-methoxy–6–oxo–6H–benzo[c]chromen–3–yl)oxy-propanoic acid presents both challenges and opportunities for synthetic chemists. The benzo[c]chromene core requires multi-step synthetic routes involving cyclization reactions and functional group transformations. However, recent advances in synthetic methodologies have made it possible to construct this scaffold more efficiently than ever before. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the methoxy group at the 8-position of the chromene ring.

In addition to its pharmacological applications, 2-(8-methoxy--6--oxo--6H--benzo[c]chromen--3--yl)-- oxy--propanoic acid has potential uses in chemical biology research as a tool compound. Its ability to modulate biological pathways makes it valuable for studying disease mechanisms and developing new therapeutic strategies. Researchers can use this compound to investigate how specific molecular interactions influence cellular processes, providing insights into disease pathogenesis.

The future direction of research on 2-(8-methoxy-- 6--oxo-- 6H--benzo[c] chromen -- 3 -- yl)-- oxy -- propanoic acid will likely focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo. By modifying its structure or formulating it into novel drug delivery systems, researchers aim to enhance its bioavailability and therapeutic index. Additionally, clinical trials will be essential for evaluating its safety and efficacy in human patients.

In conclusion,(8-methoxy - 6 - ox o - 6 H - ben z o [ c ] ch ro m e n - 3 - yl ) o x y - p r o p an o i c ac i d (CAS No . 384362 - 80 - 5 ) is a structurally intriguing compound with significant potential in chemical biology and drug discovery . Its unique pharmacophoric features , combined with promising preclinical data , make it an exciting candidate for further exploration . As research continues , this molecule is expected to contribute valuable insights into disease mechanisms and pave the way for novel therapeutic interventions .